Laidlomycin: A Technical Guide to its Discovery, Origin, and Properties
Laidlomycin: A Technical Guide to its Discovery, Origin, and Properties
For Researchers, Scientists, and Drug Development Professionals
Abstract
Laidlomycin is a polyether ionophore antibiotic with significant applications in veterinary medicine, particularly in the cattle industry. Produced by species of Streptomyces, this complex natural product selectively transports ions across cell membranes, leading to disruptions in cellular function and, ultimately, antimicrobial effects. This technical guide provides an in-depth overview of the discovery, origin, and biological properties of laidlomycin, with a focus on its producing organisms, isolation and purification methods, structural elucidation, and mode of action. Detailed experimental protocols, quantitative data, and pathway visualizations are included to support further research and development.
Discovery and Origin
Laidlomycin was first reported as a new antimycoplasmal polyether antibiotic in 1974.[1] It is a natural product of fermentation by specific strains of actinomycete bacteria. The primary producing organisms identified in the literature are Streptomyces sp. CS684 and Streptoverticillium eurocidicum.[2] A culture broth of Streptomyces sp. CS684 demonstrated antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).
Physicochemical Properties
Laidlomycin is a white solid substance with the molecular formula C37H62O12.[3] Its chemical structure and other key properties are summarized in the table below.
| Property | Value | Reference |
| Molecular Formula | C37H62O12 | [3] |
| Molecular Weight | 698.9 g/mol | [4] |
| Melting Point | 151-153°C | [3] |
| Appearance | White solid | [3] |
| CAS Number | 56283-74-0 | [4] |
Biological Activity and Efficacy
Laidlomycin exhibits a range of biological activities, primarily as an antimicrobial agent. Its propionate derivative, laidlomycin propionate potassium, is widely used as a feed additive for cattle to improve feed efficiency and promote weight gain.[5]
Antimicrobial Activity
Laidlomycin is active against Gram-positive bacteria.[6] Its efficacy against MRSA and VRE has been noted.[6] The mechanism of action involves the disruption of ion gradients across the cell membranes of susceptible microorganisms.[7][8] This leads to an expenditure of cellular energy to maintain ionic equilibrium, ultimately inhibiting growth and leading to cell death.[7]
Efficacy in Cattle
Laidlomycin propionate is effective in improving feed efficiency and increasing the rate of weight gain in cattle fed in confinement for slaughter.[5] The recommended dosage for this application is typically between 5 to 10 g/ton of feed.[5] Studies have shown that laidlomycin propionate can increase average daily gain and improve feed conversion in both steers and heifers. It has also been shown to reduce the severity of ruminal acidosis in cattle transitioning to high-grain diets.
The following table summarizes the effects of laidlomycin propionate on cattle performance from a meta-analysis of multiple studies.
| Parameter | Effect of Laidlomycin Propionate | Reference |
| Average Daily Gain (ADG) | Increased | [9] |
| Dry Matter Intake (DMI) | Increased | |
| Feed Efficiency (FE) | Improved | [9] |
| Hot Carcass Weight (HCW) | Increased |
Experimental Protocols
Fermentation and Isolation of Laidlomycin
A general protocol for the production and isolation of laidlomycin from a fermentation broth of Streptoverticillium eurocidicum is outlined below.[2]
Protocol:
-
Fermentation: Cultivate Streptoverticillium eurocidicum in a nutrient-rich aqueous broth containing assimilable sources of carbon and nitrogen.
-
pH Adjustment: Adjust the pH of the fermentation broth to approximately 10 to 13 using a strong base (e.g., sodium hydroxide). This will cause the formation of an emulsion.
-
Centrifugation: Centrifuge the emulsion to separate it into an aqueous layer and a wet solid layer containing the laidlomycin.
-
Washing (Optional): The wet solid layer can be washed with water to remove soluble fermentation by-products.
-
Drying: Dry the wet solid layer to remove water, resulting in a dry solid containing laidlomycin.
Purification of Laidlomycin
The solid material obtained from the isolation protocol can be further purified using standard techniques such as:[2]
-
Solvent extraction
-
Precipitation
-
Salt formation
-
Crystallization
-
Column chromatography
Structure Elucidation
The chemical structure of laidlomycin has been determined using a combination of spectroscopic techniques.
Methodology:
-
Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact molecular weight and elemental composition of the molecule.
-
Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of 1D and 2D NMR experiments, including 1H NMR, 13C NMR, COSY, HMQC, and HMBC, are employed to elucidate the connectivity of atoms and the overall three-dimensional structure of laidlomycin.[3][10]
Antimicrobial Susceptibility Testing
The antimicrobial activity of laidlomycin can be quantified using standard methods such as the disk diffusion assay (Kirby-Bauer method) or by determining the Minimum Inhibitory Concentration (MIC).
Disk Diffusion Assay Workflow:
Caption: Workflow for determining antimicrobial susceptibility using the disk diffusion method.
Mode of Action and Biosynthesis
Ionophore Mode of Action
Laidlomycin, as a carboxylic polyether ionophore, functions by transporting cations across biological membranes.[7][8][11] This process disrupts the natural ion gradients essential for various cellular processes, including nutrient transport and energy metabolism.[7][8]
Caption: Generalized mechanism of action for a cation-transporting ionophore like laidlomycin.
Biosynthesis of Laidlomycin
The biosynthesis of polyether antibiotics like laidlomycin is a complex process involving modular polyketide synthases (PKS).[12] The laidlomycin biosynthetic gene cluster has been identified in Streptomyces sp. CS684 and is available in the MIBiG database under accession number BGC0000084.[13] The biosynthesis involves the assembly of a polyketide backbone which is subsequently modified by enzymes such as epoxidases and epoxide hydrolases to form the characteristic cyclic ether structures.[12]
References
- 1. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
- 2. US20110082303A1 - Process for the manufacture of laidlomycin - Google Patents [patents.google.com]
- 3. researchgate.net [researchgate.net]
- 4. Laidlomycin | C37H62O12 | CID 71454116 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. animaldrugsatfda.fda.gov [animaldrugsatfda.fda.gov]
- 6. mdpi.com [mdpi.com]
- 7. AN285/AN285: Application of Ionophores in Cattle Diets [edis.ifas.ufl.edu]
- 8. Ionophores Use in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
- 9. extension.okstate.edu [extension.okstate.edu]
- 10. Structure Elucidation of Antibiotics by Nmr Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. agscientific.com [agscientific.com]
- 12. The enzymology of polyether biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. BGC0000084 [mibig.secondarymetabolites.org]
